Cas no 26707-52-8 (7-chloro-4-methoxyquinoline)

7-chloro-4-methoxyquinoline structure
7-chloro-4-methoxyquinoline structure
Product Name:7-chloro-4-methoxyquinoline
CAS No:26707-52-8
MF:C10H8ClNO
MW:193.629621505737
MDL:MFCD01569499
CID:890390
PubChem ID:1511030
Update Time:2025-04-19

7-chloro-4-methoxyquinoline Chemical and Physical Properties

Names and Identifiers

    • BUTTPARK 2409-18
    • 7-chloro-4-methoxyquinoline
    • HMS1606J04
    • 26707-52-8
    • MB01887
    • AO-080/43378153
    • Quinoline, 7-chloro-4-methoxy-
    • CS-0530875
    • BUTTPARK 24 9-18
    • Z31131402
    • SY326335
    • 4-methoxy-7-chloro-quinoline
    • 7-chloro-4-quinolinyl methyl ether
    • DTXCID00314715
    • STK736084
    • DB-108236
    • MFCD01569499
    • SCHEMBL1702115
    • DTXSID60363668
    • AKOS003396095
    • CCG-327862
    • EN300-8092514
    • BUTTPARK 24\\09-18
    • F86858
    • SCHEMBL12891756
    • MDL: MFCD01569499
    • Inchi: 1S/C10H8ClNO/c1-13-10-4-5-12-9-6-7(11)2-3-8(9)10/h2-6H,1H3
    • InChI Key: MJPWEOSCYPTWIC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=CN=C2C=1)OC

Computed Properties

  • Exact Mass: 193.02954
  • Monoisotopic Mass: 193.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 22.1Ų

Experimental Properties

  • PSA: 22.12

7-chloro-4-methoxyquinoline Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

7-chloro-4-methoxyquinoline Pricemore >>

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